Cas no 81478-15-1 ( )

• Product name: &nbsp
• CAS No: 81478-15-1
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 986787
• PubChem ID: 330544

  Chemical and Physical Properties

Names and Identifiers

• 9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e][2]benzofuran-1,6,9-trione
• NSC-319487
• NSC319487
• 81478-15-1
• DTXSID40317629
•  

• Inchi： InChI=1S/C20H22O4/c1-10(2)13-8-16(21)17-12(18(13)22)4-5-15-14-9-24-19(23)11(14)6-7-20(15,17)3/h8,10,15H,4-7,9H2,1-3H3
• InChI Key： SZTABFBXCBBJRR-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=O)C2=C(C1=O)CCC3C2(CCC4=C3COC4=O)C

Computed Properties

• Exact Mass: 326.15180918g/mol
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų
• XLogP3: 2.5